Cas no 877637-58-6 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate
• CAS No: 877637-58-6
• MF: C₂₅H₂₀N₂O₄S
• MW: 444.502305030823
• CID: 6158953
• PubChem ID: 16810016
• Update Time: 2025-10-22

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate
• SR-01000020502-1
• AKOS024654893
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 3,3-diphenylpropanoate
• F2510-0280
• SR-01000020502
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3,3-diphenylpropanoate
• 877637-58-6
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,3-diphenylpropanoate

• Inchi： 1S/C25H20N2O4S/c28-22-14-20(17-32-25-26-12-7-13-27-25)30-16-23(22)31-24(29)15-21(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-14,16,21H,15,17H2
• InChI Key： LUXYUJDKPYHNFD-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=CC(C(=CO1)OC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 444.11437830g/mol
• Monoisotopic Mass: 444.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate

Comprehensive Overview of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate (CAS No. 877637-58-6)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate (CAS No. 877637-58-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique molecular structure, this compound exhibits potential applications in drug discovery, agrochemical development, and advanced material synthesis. The pyrimidine and pyran moieties in its backbone are particularly noteworthy, as they are often associated with bioactive properties and have been extensively studied in the context of enzyme inhibition and receptor modulation.

Recent trends in scientific research highlight a growing interest in heterocyclic compounds like 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate. These compounds are frequently explored for their potential in addressing modern challenges such as antimicrobial resistance and cancer therapeutics. The incorporation of a pyrimidin-2-ylsulfanyl group in this molecule suggests possible interactions with biological targets, making it a candidate for further pharmacological evaluation. Researchers are particularly keen on understanding its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 877637-58-6 involves multi-step organic transformations, often requiring catalysis and protective group strategies. The 3,3-diphenylpropanoate segment introduces steric and electronic effects that can influence the compound’s reactivity and stability. This aspect is critical for industrial applications where scale-up processes and yield optimization are paramount. Additionally, the compound’s potential as a building block for more complex architectures is under investigation, particularly in the design of functional materials with tailored properties.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic methodologies used to produce compounds like 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate. Researchers are exploring solvent-free reactions, biocatalysis, and renewable feedstocks to minimize waste and energy consumption. This aligns with global efforts to promote sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

The compound’s physicochemical properties, such as solubility, melting point, and stability under various conditions, are essential for its practical applications. For instance, its potential use in formulation science depends on these characteristics, especially when developing drug delivery systems or agricultural formulations. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize and ensure the purity of CAS No. 877637-58-6.

Looking ahead, the exploration of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,3-diphenylpropanoate is likely to expand into interdisciplinary domains. Collaborations between chemists, biologists, and material scientists could unlock novel applications, such as smart coatings or bioimaging probes. The compound’s versatility and the growing demand for high-value chemicals position it as a subject of ongoing research and development.